Cas no 947163-12-4 (6-Benzylbenzo[c][1,2]oxaborol-1(3H)-ol)

• Product Name: 6-Benzylbenzo[c][1,2]oxaborol-1(3H)-ol
• CAS No: 947163-12-4
• MF: C₁₄H₁₃BO₂
• MW: 224.062824010849
• CID: 2115254
• Update Time: 2023-08-04

6-Benzylbenzo[c][1,2]oxaborol-1(3H)-ol Chemical and Physical Properties

Names and Identifiers

• 6-benzylbenzo[c][1,2]oxaborol-1(3H)-ol
• PWBFUKYLAOVVJB-UHFFFAOYSA-N
• 6-benzyl-3H-benzo[c]oxaborol-1-ol
• BDBM50339848
• 6-Benzylbenzo[c][1,2]oxaborol-1(3H)-ol

• Inchi： 1S/C14H13BO2/c16-15-14-9-12(6-7-13(14)10-17-15)8-11-4-2-1-3-5-11/h1-7,9,16H,8,10H2
• InChI Key： PWBFUKYLAOVVJB-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C=CC=2C1)CC1C=CC=CC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 253
• Topological Polar Surface Area: 29.5